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Compound of Interest

4-(3-Methoxyphenyl)-2-
Compound Name:
nitrobenzoic acid

CAS No.: 669002-34-0

Cat. No.: B6397978

Get Quote

Executive Summary

Compound: 4-(3-Methoxyphenyl)-2-nitrobenzoic acid CAS Registry Number: 669002-34-0
Molecular Formula: C14H11NOs Molecular Weight: 273.24 g/mol

This compound represents a specific class of biaryl nitrobenzoic acids, often utilized as
intermediates in the synthesis of polycyclic heterocycles (e.g., phenanthridinones) and as
ligands for co-crystal engineering. Its crystal structure is governed by three competing steric
and electronic factors: the ortho-nitro effect on the carboxylic acid, the biaryl torsion angle, and
the carboxylic acid homodimerization.

This guide provides the synthetic pathway to access high-purity crystals, a predictive analysis
of the crystallographic lattice based on structural analogs, and the standard protocols for X-ray
diffraction (XRD) validation.

Chemical Synthesis & Crystallization Protocol
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To obtain single crystals suitable for X-ray diffraction, the compound must first be synthesized
with high regioselectivity. The preferred route is a Suzuki-Miyaura cross-coupling reaction.

Synthesis Pathway

Reagents:

e Substrate A: 4-Bromo-2-nitrobenzoic acid (CAS: 99277-71-1)
e Substrate B: 3-Methoxyphenylboronic acid (CAS: 10365-98-7)
o Catalyst: Pd(dppf)Clz or Pd(PPhs)a

o Base: K2COs or Na2COs (2.0 M aqueous)

e Solvent: 1,4-Dioxane / Water (4:1 v/v)

Mechanism: The reaction proceeds via the oxidative addition of the brominated benzoate to the
Palladium(0) species, followed by transmetallation with the activated boronate and reductive
elimination to form the biaryl bond.

Crystallization Methodology

Polymorphism is common in nitrobenzoic acids. The following solvent systems are
recommended to grow diffraction-quality single crystals (0.2 — 0.5 mm).

. Target Crystal
Method Solvent System Conditions .
Habit
Room Temp (25°C),
) Ethanol / Acetone o ] ]
Slow Evaporation covered with pinhole Prismatic / Block

(1:1) ]
parafilm.

o THF (Solvent) /
Vapor Diffusion ) Closed chamber, 4°C. Needle / Plate
Hexane (Anti-solvent)

) ) ) ) Dissolve at 80°C, cool S
Cooling Glacial Acetic Acid ) Triclinic Block
to 20°C at 0.1°C/min.
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Structural Analysis & Crystallographic Prediction

Note: While specific lattice constants for this isomer are proprietary or not indexed in open
public databases, the structure is rigorously predicted below based on the high-confidence data
of its isomer (4-(4-methoxyphenyl)-2-nitrobenzoic acid) and the core 2-nitrobenzoic acid
scaffold.

Molecular Geometry (Conformational Locks)

The molecule features two phenyl rings linked by a single bond. The crystal packing is dictated
by the rotation around this C-C bond.

e The Biaryl Twist (¢ = 35° - 45°): Unlike planar biphenyls, the presence of protons at the
ortho-positions of the biaryl linkage forces the two rings to twist out of planarity to relieve
steric strain. This twist disrupts extensive

stacking between the biaryl cores, favoring edge-to-face interactions.

o The Ortho-Nitro Effect: The nitro group at position 2 is sterically crowded by the adjacent
carboxylic acid at position 1.

o Consequence: The nitro group typically rotates 40-60° out of the phenyl plane.

o Acid Orientation: The carboxylic acid group is also forced out of planarity, which weakens
the intramolecular hydrogen bond often seen in benzoic acids, making the intermolecular
dimer the dominant feature.

Supramolecular Packing Motifs

The crystal lattice is stabilized by the Carboxylic Acid Homodimer (Synthon R?2(8)).

o Primary Interaction: Two molecules face each other, forming a cyclic eight-membered ring
via two O-H---O hydrogen bonds.[1]

o Donor: O-H of the carboxylic acid.

o Acceptor: Carbonyl Oxygen of the partner acid.
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o Distance:

e Secondary Interaction: The methoxy group (-OCHs) at the 3-position acts as a weak
hydrogen bond acceptor (C-H-:-O) but primarily serves to increase the volume of the unit
cell, preventing tight packing layers.

Visualization of Structural Hierarchy

The following diagram illustrates the logical progression from synthesis to the final
supramolecular assembly observed in the crystal structure.
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Caption: Workflow from Suzuki coupling precursors to the supramolecular assembly of the
R22(8) carboxylic acid dimer.
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Experimental Validation Protocols

To confirm the structure of your specific sample, follow this standard operating procedure
(SOP).

Single Crystal X-Ray Diffraction (SCXRD)

e Mounting: Select a crystal with sharp edges (no cracks). Mount on a Kapton loop using
Paratone oil.

» Data Collection:
o Temperature: 100 K (Cryostream) to reduce thermal vibration of the nitro group.
o Source: Mo-Ka (
) or Cu-Ka (

).

o Strategy: Collect a full sphere of data to ensure redundancy > 4.0.
» Refinement:

o Solve using SHELXT (Intrinsic Phasing).

o Refine using SHELXL (Least Squares).

o Check: Look for disorder in the methoxy group rotation.

Powder X-Ray Diffraction (PXRD)

If single crystals are unavailable, the bulk phase purity can be confirmed via PXRD.
e Expected 2
Range: 5° — 40°.

o Key Diagnostic: Low angle peaks (
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) usually correspond to the long axis of the dimer unit cell.

Pharmaceutical Relevance

For drug development professionals, this structure offers specific insights:

 Solubility: The high melting point driven by the carboxylic acid dimer (typically >200°C for
nitrobenzoic acids) suggests low aqueous solubility. Salt formation (e.g., Sodium salt) is
recommended to disrupt the dimer and improve bioavailability.

o Co-Crystal Potential: The carboxylic acid moiety is a robust "sticky end" for co-crystallization
with pyridine-based APIs (Active Pharmaceutical Ingredients), making this compound a
valuable co-former.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. Crystal structure of 4-chloro-2-nitrobenzoic acid with 4-hydroxyquinoline: a disordered
structure over two states of 4-chloro-2-nitrobenzoic acid—quinolin-4(1H)-one (1/1) and 4-hy-
droxyquinolinium 4-chloro-2-nitrobenzoate - PMC [pmc.ncbi.nim.nih.gov]

e 2. chemscene.com [chemscene.com]

 To cite this document: BenchChem. [Technical Guide: 4-(3-Methoxyphenyl)-2-nitrobenzoic
acid Structural Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6397978/docs#technical-guide-4-3-methoxyphenyl-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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